COPPERSULFATE
COPPERSULFATE
Copper is an essential trace element that is included in some over-the-counter multivitamin and mineral supplements, even though copper deficiency is quite rare and supplementation is rarely needed. The amounts of copper found in typical supplements has not been associated with serum enzyme elevations or with clinically apparent liver injury. However, accidental or intentional copper overdose can cause an acute liver injury and chronic ingestion of excessive amounts of copper can result in copper overload and chronic liver injury.
Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible.
Copper(II) sulfate is a metal sulfate compound having copper(2+) as the metal ion. It has a role as a sensitiser, a fertilizer and an emetic. It contains a copper(2+).
Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible.
Copper(II) sulfate is a metal sulfate compound having copper(2+) as the metal ion. It has a role as a sensitiser, a fertilizer and an emetic. It contains a copper(2+).
Brand Name:
Vulcanchem
CAS No.:
10124-44-4
VCID:
VC0158482
InChI:
InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES:
[O-]S(=O)(=O)[O-].[Cu+2]
Molecular Formula:
CuSO4
CuO4S
CuO4S
Molecular Weight:
159.61 g/mol
COPPERSULFATE
CAS No.: 10124-44-4
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VCID: VC0158482
Molecular Formula: CuSO4
CuO4S
Molecular Weight: 159.61 g/mol
CAS No. | 10124-44-4 |
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Product Name | COPPERSULFATE |
Molecular Formula | CuSO4 CuO4S |
Molecular Weight | 159.61 g/mol |
IUPAC Name | copper;sulfate |
Standard InChI | InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
Standard InChIKey | ARUVKPQLZAKDPS-UHFFFAOYSA-L |
SMILES | [O-]S(=O)(=O)[O-].[Cu+2] |
Canonical SMILES | [O-]S(=O)(=O)[O-].[Cu+2] |
Boiling Point | 650 650 °C (decomp to cupric oxide) |
Colorform | Grayish-white to greenish-white rhombic crystals or amorphous powder /SRP: somewhat wet/ White when dehydrated Gray to white and has rhombic crystals |
Density | 2.29 at 59 °F (USCG, 1999) 3.6 3.6 g/cm³ |
Melting Point | 590 590 °C decomp |
Physical Description | Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible. DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals WHITE HYGROSCOPIC CRYSTALS. |
Description | Copper is an essential trace element that is included in some over-the-counter multivitamin and mineral supplements, even though copper deficiency is quite rare and supplementation is rarely needed. The amounts of copper found in typical supplements has not been associated with serum enzyme elevations or with clinically apparent liver injury. However, accidental or intentional copper overdose can cause an acute liver injury and chronic ingestion of excessive amounts of copper can result in copper overload and chronic liver injury. Cupric sulfate appears as a white or off-white solid. Melting point 200°C with decomposition. Non-combustible. Copper(II) sulfate is a metal sulfate compound having copper(2+) as the metal ion. It has a role as a sensitiser, a fertilizer and an emetic. It contains a copper(2+). |
Solubility | Very soluble in hot water, soluble cold water Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes In water, 243 g/l @ 0 °C. 75.4 g/100 cc water @ 100 °C 1.04 g/100 cc methanol @ 18 °C Solubility in water, g/100ml at 20 °C: 20.3 |
Synonyms | Blue Vitriol Copper Sulfate Cupric Sulfate Sulfate, Copper Sulfate, Cupric Vitriol, Blue |
PubChem Compound | 24462 |
Last Modified | Nov 11 2021 |
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